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Introduction

Calcium saccharate, the calcium salt of D-saccharic acid, is utilized in the cement and
concrete industry as a multi-functional admixture. Primarily known for its set-retarding
properties, it also influences the workability and strength development of cementitious systems.
This document provides detailed application notes on its use, protocols for evaluating its
performance, and insights into its mechanism of action.

Mechanism of Action

Calcium saccharate's primary function as a set retarder is attributed to its interaction with the
early stages of cement hydration. The mechanisms are complex and involve several
simultaneous processes:

e Adsorption: Saccharate anions adsorb onto the surface of cement particles, particularly
tricalcium silicate (CsS), and the nascent calcium silicate hydrate (C-S-H) gel. This creates a
barrier that hinders the access of water to the cement grains, thereby slowing down the
hydration process.

o Chelation of Calcium lons: The hydroxyl and carboxyl groups of the saccharate molecule can
chelate calcium ions (Caz?*) in the pore solution. This action reduces the supersaturation of
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Ca?* required for the nucleation and growth of calcium hydroxide (CH) and C-S-H, effectively
extending the induction period of cement hydration.[1]

» Poisoning of Nucleation Sites: By adsorbing onto the nucleation sites of hydration products,
calcium saccharate inhibits their growth, further delaying the setting of the cement paste.

These actions collectively prolong the dormant period of cement hydration, allowing for an
extended working time with the fresh concrete.
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Caption: Mechanism of Calcium Saccharate as a Cement Retarder.

Quantitative Data on Performance

Disclaimer: Specific quantitative performance data for calcium saccharate in concrete is not
widely available in public literature. The following tables are illustrative and based on the typical
performance of saccharide-based retarders. Actual performance will vary depending on the
specific cement composition, mix design, and environmental conditions. Experimental
verification is essential.
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Table 1: Effect of Calcium Saccharate on Setting Time of

Concrete

Dosage (% by weight of

Initial Setting Time (hours)

Final Setting Time (hours)

cement)

0.00 (Control) 35 5.0
0.05 5.0 7.0
0.10 7.5 10.0
0.15 10.0 13.5

Table 2: Effect of Calcium Saccharate on Workability
(Slump) of Concrete

Dosage (% by weight of cement) Slump (mm)
0.00 (Control) 100
0.05 115
0.10 125
0.15 130

Table 3: Effect of Calcium Saccharate on Compressive

Strength of Concrete

Dosage (% by

3-Day Strength

7-Day Strength

28-Day Strength

weight of cement) (MPa) (MPa) (MPa)

0.00 (Control) 15 22 35

0.05 13 21 36

0.10 10 19 37

0.15 8 17 38
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Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
calcium saccharate in concrete, based on ASTM standards.

Protocol for Determining Time of Setting by Penetration
Resistance (ASTM C403)

This method determines the initial and final setting times of concrete.

Apparatus:

Penetration resistance apparatus (Proctor Penetrometer) with needles of varying bearing
areas.

Container for mortar specimen (minimum 6 in. diameter and 4 in. deep).

Sieve (4.75-mm, No. 4).

Tamping rod.

Stopwatch.

Procedure:

Obtain a representative sample of fresh concrete.

o Sieve a portion of the concrete sample through the 4.75-mm sieve to extract the mortar.
e Place the mortar in the container in two equal layers, rodding each layer 20 times.

e Level the surface of the mortar.

» Store the specimen at a specified temperature.

o Atregular intervals, measure the penetration resistance by applying a vertical force to a
needle, causing it to penetrate the mortar to a depth of 1 in. (25 mm) in 10 seconds.
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Record the force and calculate the penetration resistance in psi (MPa).

Continue testing until a penetration resistance of at least 4000 psi (27.6 MPa) is reached.[2]

[3]

Plot penetration resistance versus elapsed time.

Initial Set: The time at which the penetration resistance is 500 psi (3.5 MPa).[2]

Final Set: The time at which the penetration resistance is 4000 psi (27.6 MPa).[2]

Protocol for Slump of Hydraulic-Cement Concrete
(ASTM C143)

This test measures the workability and consistency of fresh concrete.
Apparatus:

e Slump cone (12 in. high, 8 in. base diameter, 4 in. top diameter).

» Nonabsorbent base plate.

e Tamping rod (5/8 in. diameter, 24 in. long, hemispherical tip).

e Measuring tape.

Procedure:

Dampen the slump cone and place it on the moist base plate.
¢ Hold the cone firmly in place by standing on the two foot-pieces.
 Fill the cone in three layers, each approximately one-third of the volume of the cone.

e Rod each layer 25 times with the tamping rod, distributing the strokes evenly over the cross-
section. For the second and third layers, the rod should penetrate into the underlying layer
by about 1 inch.[4]
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» After the top layer has been rodded, strike off the surface of the concrete with the tamping
rod.

» Remove any excess concrete from around the base of the cone.
e Raise the cone vertically in a steady motion within 5 = 2 seconds.[5]

o Immediately measure the slump by determining the vertical distance between the top of the
cone and the displaced original center of the top surface of the concrete specimen.[6]

Record the slump to the nearest 1/4 inch (5 mm).[6]

Protocol for Compressive Strength of Cylindrical
Concrete Specimens (ASTM C39)

This test determines the compressive strength of hardened concrete.

Apparatus:

Cylindrical molds (typically 6x12 in. or 4x8 in.).

Tamping rod or vibrator.

Compression testing machine.

Curing facility.

Procedure:

Mold cylindrical specimens from a representative sample of fresh concrete in layers, rodding
or vibrating each layer.

» After molding, store the specimens in a moist environment for 24 hours.

* Remove the specimens from the molds and cure them in a water bath or moist room until the
age of testing (e.g., 3, 7, 28 days).

 Prior to testing, cap the ends of the cylinders to ensure they are flat and parallel.
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e Place the specimen on the lower bearing block of the compression testing machine and align
it with the center of the upper bearing block.

o Apply a compressive load at a constant rate until the specimen fails. The standard loading
rate is typically between 20 and 50 psi/s (0.14 to 0.34 MPal/s).[7]

e Record the maximum load sustained by the specimen.

o Calculate the compressive strength by dividing the maximum load by the average cross-
sectional area of the specimen.[7][8]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of experiments for evaluating a concrete
admixture.
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Caption: Workflow for Evaluating Concrete Admixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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